1'-[(4-methoxy-1-naphthyl)methyl]-1,4'-bipiperidine dihydrochloride

• IUPAC Name: 1-[(4-methoxynaphthalen-1-yl)methyl]-4-piperidin-1-ylpiperidine
• InChI: InChI=1S/C22H30N2O/c1-25-22-10-9-18(20-7-3-4-8-21(20)22)17-23-15-11-19(12-16-23)24-13-5-2-6-14-24/h3-4,7-10,19H,2,5-6,11-17H2,1H3
• InChI Key: SOGPNCBRITVDBJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C2=CC=CC=C21)CN3CCC(CC3)N4CCCCC4
• Molecular Formula: C22H30N2O
• Molecular Weight: 338.5 g/mol

Description

1'-[(4-methoxy-1-naphthyl)methyl]-1,4'-bipiperidine dihydrochloride, also known as MNB, is a chemical compound that has been widely used in scientific research. It is a selective antagonist of the dopamine D3 receptor, which plays a crucial role in regulating the reward system in the brain. MNB has been studied extensively for its potential therapeutic applications in various neurological and psychiatric disorders, including addiction, schizophrenia, and Parkinson's disease.

Mechanism of Action

1'-[(4-methoxy-1-naphthyl)methyl]-1,4'-bipiperidine dihydrochloride is a selective antagonist of the dopamine D3 receptor, which is primarily expressed in the mesolimbic system of the brain. The mesolimbic system plays a crucial role in regulating the reward system in the brain, and dopamine signaling in this system is implicated in addiction and other neuropsychiatric disorders. By blocking the D3 receptor, 1'-[(4-methoxy-1-naphthyl)methyl]-1,4'-bipiperidine dihydrochloride reduces the rewarding effects of drugs of abuse and may also improve cognitive function and reduce the positive symptoms of schizophrenia.
Biochemical and Physiological Effects:
1'-[(4-methoxy-1-naphthyl)methyl]-1,4'-bipiperidine dihydrochloride has been shown to have a number of biochemical and physiological effects in animal models. It has been shown to reduce the release of dopamine in the nucleus accumbens, a key brain region involved in reward processing. 1'-[(4-methoxy-1-naphthyl)methyl]-1,4'-bipiperidine dihydrochloride has also been shown to reduce the expression of c-Fos, a marker of neuronal activation, in the nucleus accumbens and other brain regions. In addition, 1'-[(4-methoxy-1-naphthyl)methyl]-1,4'-bipiperidine dihydrochloride has been shown to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that plays a crucial role in neuronal plasticity and cognitive function.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1'-[(4-methoxy-1-naphthyl)methyl]-1,4'-bipiperidine dihydrochloride in lab experiments is its selectivity for the D3 receptor. This allows researchers to specifically target this receptor and study its role in various neuropsychiatric disorders. However, one limitation of using 1'-[(4-methoxy-1-naphthyl)methyl]-1,4'-bipiperidine dihydrochloride is its relatively low potency compared to other D3 receptor antagonists. This may require higher doses of 1'-[(4-methoxy-1-naphthyl)methyl]-1,4'-bipiperidine dihydrochloride to achieve the desired effects, which could increase the risk of off-target effects.

Future Directions

There are a number of future directions for research on 1'-[(4-methoxy-1-naphthyl)methyl]-1,4'-bipiperidine dihydrochloride. One area of interest is the potential use of 1'-[(4-methoxy-1-naphthyl)methyl]-1,4'-bipiperidine dihydrochloride in the treatment of other neuropsychiatric disorders, such as depression and anxiety. Another area of interest is the development of more potent and selective D3 receptor antagonists, which could improve the efficacy and safety of these compounds. Finally, further research is needed to fully understand the mechanisms underlying the effects of 1'-[(4-methoxy-1-naphthyl)methyl]-1,4'-bipiperidine dihydrochloride on neuronal plasticity and cognitive function.

Synthesis Methods

The synthesis of 1'-[(4-methoxy-1-naphthyl)methyl]-1,4'-bipiperidine dihydrochloride involves the reaction of 1-(4-methoxybenzyl)-4-piperidone with 1,4-bis(4-piperidinyl)butane in the presence of hydrochloric acid. The resulting product is then treated with hydrochloric acid to obtain the dihydrochloride salt of 1'-[(4-methoxy-1-naphthyl)methyl]-1,4'-bipiperidine dihydrochloride. The purity of the synthesized 1'-[(4-methoxy-1-naphthyl)methyl]-1,4'-bipiperidine dihydrochloride can be determined by high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

1'-[(4-methoxy-1-naphthyl)methyl]-1,4'-bipiperidine dihydrochloride has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to be effective in reducing drug-seeking behavior in animal models of addiction, such as cocaine and methamphetamine addiction. 1'-[(4-methoxy-1-naphthyl)methyl]-1,4'-bipiperidine dihydrochloride has also been studied for its potential use in the treatment of schizophrenia, as it has been shown to improve cognitive function and reduce the positive symptoms of the disorder. In addition, 1'-[(4-methoxy-1-naphthyl)methyl]-1,4'-bipiperidine dihydrochloride has been investigated as a potential treatment for Parkinson's disease, as it has been shown to improve motor function in animal models of the disease.